2-(4-{[(4-Methylphenyl)sulfonyl]oxy}phenyl)-2-oxoethyl 5-oxo-1-phenyl-3-pyrrolidinecarboxylate

• Molecular Formula: C26H23NO7S
• Molecular Weight: 493.5 g/mol
• IUPAC Name: [2-[4-(4-methylphenyl)sulfonyloxyphenyl]-2-oxoethyl] 5-oxo-1-phenylpyrrolidine-3-carboxylate
• InChI: InChI=1S/C26H23NO7S/c1-18-7-13-23(14-8-18)35(31,32)34-22-11-9-19(10-12-22)24(28)17-33-26(30)20-15-25(29)27(16-20)21-5-3-2-4-6-21/h2-14,20H,15-17H2,1H3
• InChI Key: LTGBWFLIYIMDTO-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)S(=O)(=O)OC2=CC=C(C=C2)C(=O)COC(=O)C3CC(=O)N(C3)C4=CC=CC=C4

Description

2-(4-{[(4-Methylphenyl)sulfonyl]oxy}phenyl)-2-oxoethyl 5-oxo-1-phenyl-3-pyrrolidinecarboxylate is a synthetic compound that has gained attention in scientific research due to its potential applications in the field of medicine.

Scientific Research Applications

2-(4-{[(4-Methylphenyl)sulfonyl]oxy}phenyl)-2-oxoethyl 5-oxo-1-phenyl-3-pyrrolidinecarboxylate has shown potential applications in the field of medicine. It has been studied for its ability to inhibit the growth of cancer cells and has shown promising results in preclinical studies. Additionally, it has been studied for its potential use as a treatment for Alzheimer's disease and Parkinson's disease.

Mechanism of Action

The mechanism of action of 2-(4-{[(4-Methylphenyl)sulfonyl]oxy}phenyl)-2-oxoethyl 5-oxo-1-phenyl-3-pyrrolidinecarboxylate is not fully understood. However, it is believed to work by inhibiting specific enzymes that are involved in the growth and survival of cancer cells. It may also work by reducing inflammation in the brain, which could be beneficial in the treatment of neurodegenerative diseases.
Biochemical and Physiological Effects:
Studies have shown that this compound can induce cell death in cancer cells and reduce inflammation in the brain. It has also been shown to improve cognitive function in animal models of Alzheimer's disease and Parkinson's disease.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(4-{[(4-Methylphenyl)sulfonyl]oxy}phenyl)-2-oxoethyl 5-oxo-1-phenyl-3-pyrrolidinecarboxylate in lab experiments is its potential to inhibit the growth of cancer cells and reduce inflammation in the brain. However, a limitation is that its mechanism of action is not fully understood, which makes it difficult to predict its effects in different experimental settings.

Future Directions

There are several future directions for research on 2-(4-{[(4-Methylphenyl)sulfonyl]oxy}phenyl)-2-oxoethyl 5-oxo-1-phenyl-3-pyrrolidinecarboxylate. One direction is to further investigate its potential as a treatment for cancer and neurodegenerative diseases. Another direction is to study its mechanism of action in more detail to better understand its effects on cells and tissues. Additionally, future research could focus on developing more efficient synthesis methods for this compound.

Synthesis Methods

The synthesis of 2-(4-{[(4-Methylphenyl)sulfonyl]oxy}phenyl)-2-oxoethyl 5-oxo-1-phenyl-3-pyrrolidinecarboxylate involves the reaction of 4-methylbenzenesulfonyl chloride with 4-hydroxybenzaldehyde to form 4-(4-hydroxyphenylsulfonyl)benzaldehyde. This intermediate is then reacted with ethyl acetoacetate and pyrrolidine in the presence of a catalyst to produce the desired compound.